Cas no 595-64-2 (Neogermbudine)

• Product Name: Neogermbudine
• CAS No: 595-64-2
• MF: C₃₇H₅₉NO₁₂
• MW: 709.863872766495
• CID: 950344
• PubChem ID: 3037030
• Update Time: 2024-03-04

Neogermbudine Chemical and Physical Properties

Names and Identifiers

• neogermbudine
• Neogermbudine

• Inchi： 1S/C37H59NO12/c1-8-18(3)30(42)49-29-27(41)26-20(16-38-15-17(2)9-10-24(38)34(26,7)45)21-14-35-28(36(21,29)46)22(40)13-23-32(35,5)12-11-25(37(23,47)50-35)48-31(43)33(6,44)19(4)39/h17-29,39-41,44-47H,8-16H2,1-7H3/t17-,18+,19+,20-,21-,22+,23?,24-,25-,26+,27+,28+,29-,32-,33-,34+,35?,36?,37-/m0/s1
• InChI Key： LWSPRPDSPCBAKK-KFQWNRGESA-N
• SMILES： O1[C@@]2([C@H](CC[C@@]3(C)C2C[C@H]([C@H]2C4([C@H]([C@@H]([C@@H]5[C@@](C)([C@@H]6CC[C@H](C)CN6C[C@H]5[C@@H]4CC132)O)O)OC([C@H](C)CC)=O)O)O)OC([C@](C)([C@@H](C)O)O)=O)O

Computed Properties

• Exact Mass: 709.40372632g/mol
• Monoisotopic Mass: 709.40372632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 50
• Rotatable Bond Count: 8
• Complexity: 1400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207
• XLogP3: 0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids